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Compound of Interest

Compound Name: 4'-Methoxyresveratrol

Cat. No.: B15609845 Get Quote

Essential Safety and Handling Guide for 4'-
Methoxyresveratrol
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized compounds like 4'-Methoxyresveratrol. This

guide provides immediate, essential safety protocols and logistical information for the handling

and disposal of 4'-Methoxyresveratrol, fostering a secure research environment.

Chemical and Physical Properties
4'-Methoxyresveratrol is a stilbenoid, a type of natural phenol.[1] While a specific,

comprehensive Safety Data Sheet (SDS) for 4'-Methoxyresveratrol is not readily available,

data from similar compounds and related chemicals provide a strong basis for safe handling

procedures.

Property Data

Molecular Formula C₁₅H₁₄O₃[2][3]

Molecular Weight 242.27 g/mol [2][3]

Appearance White crystalline powder[2]

Synonyms
Deoxyrhapontigenin, 4'-O-Methylresveratrol[1]

[3]
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Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is critical to minimize exposure

and ensure safety. The following PPE is mandatory when handling 4'-Methoxyresveratrol.

PPE Category Item
Specifications and
Remarks

Hand Protection Nitrile gloves

Single-use nitrile gloves are

essential to prevent direct skin

contact.[4] For extensive

handling, consider double-

gloving.

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Must be worn at all times in the

laboratory to protect against

splashes.[5] A face shield is

recommended when there is a

significant risk of splashing.[5]

[6]

Body Protection Laboratory coat

A standard lab coat is required.

For procedures with a higher

risk of contamination, a

disposable gown should be

used.[4]

Respiratory Protection NIOSH-approved respirator

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent inhalation of airborne

particles.[6]

Foot Protection Closed-toe shoes

Perforated shoes or sandals

are not permitted in the

laboratory.[7]
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A systematic workflow ensures that 4'-Methoxyresveratrol is handled safely from receipt to

disposal.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is properly labeled with the chemical name and any hazard

warnings.

Log the receipt of the chemical in the laboratory inventory system.

2. Storage:

Store in a cool, dry, and well-ventilated area.[8]

Keep the container tightly closed to prevent contamination and exposure to moisture.[8]

Store away from incompatible materials such as strong oxidizing agents.[8]

3. Preparation and Handling:

All handling of solid 4'-Methoxyresveratrol should be conducted in a certified chemical

fume hood to minimize inhalation exposure.

Before handling, ensure all necessary PPE is correctly worn.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the powder. Avoid creating

dust.

If preparing solutions, add the solid to the solvent slowly to prevent splashing.

4. In Case of a Spill:

Evacuate the immediate area.

If the spill is small, and you are trained to do so, contain the spill with an absorbent material

appropriate for chemical spills.
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Wear appropriate PPE, including respiratory protection, during cleanup.

Collect the spilled material and contaminated absorbent in a sealed, labeled hazardous

waste container.

For large spills, evacuate the laboratory and follow your institution's emergency procedures.

Disposal Plan
Proper disposal of 4'-Methoxyresveratrol and associated waste is crucial to protect the

environment and comply with regulations.

1. Waste Segregation:

Solid Waste: Collect unused or expired solid 4'-Methoxyresveratrol and any contaminated

consumables (e.g., weighing paper, gloves, pipette tips) in a designated hazardous waste

container.[9]

Liquid Waste: Solutions containing 4'-Methoxyresveratrol should be collected in a separate,

clearly labeled hazardous waste container. Do not dispose of down the drain.[9]

2. Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"4'-Methoxyresveratrol," and a description of the contents (e.g., "Solid Waste with 4'-
Methoxyresveratrol" or "Methanol solution of 4'-Methoxyresveratrol").[9]

Include the date the waste was first added to the container.[9]

3. Waste Storage and Pickup:

Store hazardous waste containers in a designated, secondary containment area.

Keep waste containers closed except when adding waste.

Arrange for disposal through your institution's Environmental Health and Safety (EHS) office.
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Preparation Handling Cleanup & Disposal
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Caption: Workflow for the safe handling and disposal of 4'-Methoxyresveratrol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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